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Compound of Interest

Compound Name: 4-Methylbiphenyl

Cat. No.: B165694 Get Quote

CAS Number: 644-08-6

This technical guide provides a comprehensive overview of 4-Methylbiphenyl, a key chemical

intermediate in various industrial applications, including the synthesis of pharmaceuticals,

agrochemicals, and materials for organic light-emitting diodes (OLEDs). This document is

intended for researchers, scientists, and professionals in drug development and related fields.

Chemical and Physical Properties
4-Methylbiphenyl, also known as 4-phenyltoluene, is an aromatic hydrocarbon. It is a white to

off-white crystalline solid at room temperature with a faint, characteristic aromatic odor.[1][2] It

is insoluble in water but soluble in organic solvents such as alcohol and ether.[1]

Table 1: Physical and Chemical Properties of 4-Methylbiphenyl
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Property Value Reference

CAS Number 644-08-6

Molecular Formula C₁₃H₁₂ [2]

Molecular Weight 168.23 g/mol [2]

Appearance
White to off-white crystalline

solid
[1][2]

Melting Point 45-49 °C [2][3]

Boiling Point 267-268 °C [2][3][4]

Density 1.015 g/cm³ [2][4]

Flash Point 110 °C [2][3]

Solubility
Insoluble in water; Soluble in

alcohol and ether
[1]

logP 3.66 [2]

Spectroscopic Data
The structural identification of 4-Methylbiphenyl is supported by various spectroscopic

techniques.

Table 2: Spectroscopic Data for 4-Methylbiphenyl
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Technique Key Data Points Reference

¹H NMR (CDCl₃)
δ = 7.42−7.19 (m, 9H), 2.41 (s,

3H)
[5]

¹³C NMR (CDCl₃)
δ = 141.2, 138.4, 137.1, 129.5,

128.8, 127.1, 21.2
[6]

Mass Spectrometry (EI)
Major fragments at m/z 168,

167, 152, 165, 39
[7]

Infrared (IR)
Data available from NIST and

SpectraBase
[8][9][10][11]

Synthesis and Reactivity
4-Methylbiphenyl is primarily synthesized through cross-coupling reactions. The most

common methods are the Suzuki-Miyaura coupling and Grignard reagent-based coupling.

Synthesis of 4-Methylbiphenyl
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Caption: Common synthetic routes to 4-Methylbiphenyl.

Experimental Protocols
Suzuki-Miyaura Coupling (General Procedure):

A typical Suzuki-Miyaura coupling reaction to synthesize 4-Methylbiphenyl involves the

reaction of an aryl halide (e.g., 4-bromotoluene) with an arylboronic acid (e.g., phenylboronic

acid) in the presence of a palladium catalyst and a base.[12]

Reactants and Catalyst Loading: To a reaction vessel, add the aryl halide (1 equivalent),

arylboronic acid (1.2-1.5 equivalents), a palladium catalyst such as Pd(OAc)₂ or Pd(PPh₃)₄

(0.01-0.1 equivalents), and a base like Na₂CO₃ or K₂CO₃ (2-3 equivalents).

Solvent: A mixture of an organic solvent (e.g., toluene, THF, or dioxane) and an aqueous

solution of the base is commonly used.
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Degassing: The reaction mixture is degassed by bubbling an inert gas like nitrogen or argon

through it to remove oxygen, which can deactivate the palladium catalyst.

Reaction Conditions: The mixture is heated, typically to reflux, and stirred for several hours

until the reaction is complete, as monitored by techniques like TLC or GC.

Work-up and Purification: After cooling, the reaction mixture is partitioned between an

organic solvent and water. The organic layer is separated, dried over an anhydrous salt (e.g.,

MgSO₄), and the solvent is removed under reduced pressure. The crude product is then

purified by chromatography or recrystallization.

Grignard Reagent Coupling (General Procedure):

The synthesis of 4-Methylbiphenyl can also be achieved by the coupling of a Grignard

reagent with a halobenzene, often catalyzed by a transition metal.[13][14][15]

Grignard Reagent Formation: The Grignard reagent (e.g., p-tolylmagnesium bromide) is

prepared by reacting the corresponding aryl halide (p-bromotoluene) with magnesium

turnings in an anhydrous ether solvent (e.g., THF or diethyl ether) under an inert

atmosphere.

Coupling Reaction: In a separate reaction vessel, the halobenzene (e.g., bromobenzene or

chlorobenzene) and a transition metal catalyst (e.g., MnCl₂ or a palladium complex) are

dissolved in an anhydrous solvent.[13][14][15]

Addition of Grignard Reagent: The prepared Grignard reagent is slowly added to the solution

containing the halobenzene and catalyst.

Reaction Conditions: The reaction mixture is typically stirred at room temperature or heated

to reflux for a period to ensure complete reaction.

Quenching and Work-up: The reaction is carefully quenched by the addition of an acidic

aqueous solution (e.g., dilute HCl). The product is then extracted with an organic solvent.

Purification: The organic extracts are combined, washed, dried, and the solvent is

evaporated. The resulting crude 4-Methylbiphenyl is purified by distillation or

chromatography.
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Caption: Generalized experimental workflows for the synthesis of 4-Methylbiphenyl.

Reactivity
4-Methylbiphenyl undergoes typical electrophilic aromatic substitution reactions. The methyl

group is an activating group, directing incoming electrophiles to the ortho and para positions of

the methyl-substituted ring. It can also undergo oxidation of the methyl group to a carboxylic

acid and alkylation.[16]
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Applications
4-Methylbiphenyl is a versatile intermediate in the chemical industry.

Pharmaceuticals: It is a key starting material in the synthesis of angiotensin II receptor

antagonists, a class of drugs used to treat hypertension. For instance, it is a precursor to the

active pharmaceutical ingredient Telmisartan.[17]

Agrochemicals and Dyes: It serves as a building block for various agrochemicals and

dyestuffs.

OLED Materials: In the electronics industry, it is used in the synthesis of materials for

Organic Light-Emitting Diodes (OLEDs).

Flavoring Agent: It has been used as a flavoring ingredient in the food industry.[7]

4-Methylbiphenyl

Pharmaceutical Synthesis
(e.g., Telmisartan) Agrochemicals & Dyes OLED Materials Flavoring Agents
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Caption: Major applications of 4-Methylbiphenyl.

Biological Activity and Toxicology
Direct studies on the biological activity and mechanism of action of 4-Methylbiphenyl are

limited. Its primary significance in drug development is as a precursor to more complex,

biologically active molecules.[17]

In terms of toxicology, 4-Methylbiphenyl is considered moderately toxic if ingested.[1] It can

cause skin and eye irritation.[1] It is not currently classified as a carcinogen by major regulatory

agencies.[1] The toxicological properties have not been fully investigated.[3]
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Table 3: Toxicological Profile of 4-Methylbiphenyl

Endpoint Observation Reference

Acute Oral Toxicity Moderately toxic by ingestion [1]

Irritation Causes skin and eye irritation [1]

Carcinogenicity
Not classified as a known

carcinogen
[1]

Conclusion
4-Methylbiphenyl is a commercially important chemical with a well-established profile of

physical and chemical properties. Its synthesis is predominantly achieved through robust and

scalable cross-coupling methodologies. While its direct biological activity is not extensively

documented, its role as a crucial intermediate in the synthesis of pharmaceuticals and other

high-value materials underscores its importance for researchers and professionals in chemical

and drug development. Further investigation into its metabolic fate and potential biological

interactions could open new avenues for research and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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